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Compound of Interest

Compound Name:
2-Fluoro-4-biphenylboronic acid,

pinacol ester

Cat. No.: B1343106 Get Quote

An In-depth Technical Guide to 2-Fluoro-4-biphenylboronic acid, pinacol ester

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-4-biphenylboronic acid,
pinacol ester, a versatile building block in modern organic synthesis and medicinal chemistry.

This document details its physicochemical properties, provides representative experimental

protocols for its synthesis and common applications, and discusses its relevance in drug

discovery.

Compound Identification and Properties
2-Fluoro-4-biphenylboronic acid, pinacol ester is an organoboron compound widely utilized

in palladium-catalyzed cross-coupling reactions. Its structure features a biphenyl core with a

fluorine substituent and a boronic acid protected as a pinacol ester.
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Property Value Reference

Molecular Formula C₁₈H₂₀BFO₂ [1]

Molecular Weight 310.16 g/mol

CAS Number 269410-15-3 [1][2]

Appearance
Not explicitly stated; likely a

solid
[1]

Purity Typically ≥95% [1]

Storage Conditions 4-8°C [1]

Synthesis and Experimental Protocols
The synthesis of 2-Fluoro-4-biphenylboronic acid, pinacol ester can be approached through

a multi-step sequence, typically involving the formation of a boronic ester from a corresponding

aryl halide, followed by a Suzuki-Miyaura cross-coupling reaction to introduce the second

phenyl group.

Representative Synthesis of Arylboronic Acid Pinacol
Esters
A general and widely used method for the synthesis of arylboronic acid pinacol esters is the

reaction of an arylboronic acid with pinacol.

Protocol:

To a solution of the arylboronic acid (1 equivalent) in a suitable solvent such as diethyl ether

(Et₂O), add pinacol (1.2 equivalents).

Stir the resulting solution at room temperature overnight.

Concentrate the reaction mixture under reduced pressure.

Purify the crude product by flash column chromatography to yield the desired arylboronic

acid pinacol ester.
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Step 1: Borylation

Step 2: Suzuki-Miyaura Coupling

1-Bromo-2-fluoro-4-iodobenzene

2-Fluoro-4-bromophenylboronic acid, pinacol ester

Miyaura Borylation

Bis(pinacolato)diboron Pd Catalyst (e.g., Pd(dppf)Cl₂) Base (e.g., KOAc) Solvent (e.g., Dioxane)

2-Fluoro-4-biphenylboronic acid, pinacol ester

Suzuki Coupling

Phenylboronic acid Pd Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., Na₂CO₃) Solvent (e.g., Toluene/Water)

Click to download full resolution via product page

Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery and Medicinal
Chemistry
Boronic acids and their derivatives are of significant interest in medicinal chemistry. [3][4]The

incorporation of a fluorine atom can enhance a molecule's metabolic stability and binding

affinity. [5]While specific biological activities for 2-Fluoro-4-biphenylboronic acid, pinacol
ester are not extensively documented in publicly available literature, its structural motifs are

present in compounds with a range of biological activities.

The biphenyl scaffold is a common feature in many pharmacologically active molecules. The

boronic acid moiety is a key component of several FDA-approved drugs, where it often acts as

a reversible covalent inhibitor of enzymes, particularly serine proteases.

Given its structure, 2-Fluoro-4-biphenylboronic acid, pinacol ester is a valuable building

block for the synthesis of libraries of compounds for screening against various biological
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targets. Its application can be envisioned in the development of inhibitors for enzymes

implicated in cancer, inflammation, and infectious diseases.

Safety Information
Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Disclaimer: This document is intended for informational purposes for qualified professionals. All

laboratory work should be conducted in a well-ventilated fume hood, with appropriate personal

protective equipment. Please consult the relevant Safety Data Sheet (SDS) before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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